Cas no 2680674-72-8 (benzyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate)

• Product Name: benzyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate
• CAS No: 2680674-72-8
• MF: C₂₆H₂₇NO₃
• MW: 401.497487306595
• CID: 5620876
• PubChem ID: 165923357
• Update Time: 2025-06-26

benzyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303259
• 2680674-72-8
• benzyl N-(3,4-dimethylphenyl)-N-{[2-(prop-2-en-1-yloxy)phenyl]methyl}carbamate
• benzyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate

• Inchi： 1S/C26H27NO3/c1-4-16-29-25-13-9-8-12-23(25)18-27(24-15-14-20(2)21(3)17-24)26(28)30-19-22-10-6-5-7-11-22/h4-15,17H,1,16,18-19H2,2-3H3
• InChI Key： YEERBFZBGNHPMG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1=CC=C(C)C(C)=C1)CC1C=CC=CC=1OCC=C)=O

Computed Properties

• Exact Mass: 401.19909372g/mol
• Monoisotopic Mass: 401.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 38.8Ų

Additional information on benzyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate

Introduction to Benzyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate (CAS No. 2680674-72-8)

Benzyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate, a compound with the CAS number 2680674-72-8, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure has garnered attention due to its potential applications in medicinal chemistry and drug development. The compound's unique chemical composition, characterized by a benzyl moiety and a carbamate functional group, combined with a complex aromatic system, positions it as a promising candidate for further exploration.

The molecular framework of Benzyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate includes several key structural elements that contribute to its pharmacological properties. The presence of a dimethylphenyl group at the nitrogen atom enhances the compound's lipophilicity, which is often crucial for membrane permeability and binding affinity to biological targets. Additionally, the prop-2-en-1-yloxy moiety introduces a hydrophilic component, balancing the overall solubility and bioavailability of the compound.

Recent studies in the field of computational chemistry have highlighted the importance of molecular symmetry and electronic distribution in determining the biological activity of carbamate derivatives. The specific arrangement of atoms in Benzyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate suggests potential interactions with various enzymes and receptors. For instance, the carbamate group is known to participate in hydrogen bonding, a critical factor in enzyme-substrate interactions. This property makes the compound a valuable scaffold for designing inhibitors targeting metabolic pathways relevant to diseases such as diabetes and cancer.

The dimethylphenyl ring contributes to the compound's stability and resistance to metabolic degradation, which is essential for prolonged therapeutic effects. This characteristic is particularly relevant in the development of long-acting pharmaceuticals where bioavailability and half-life are critical parameters. Furthermore, the prop-2-en-1-yloxy group adds a level of complexity that may enhance binding affinity through π-stacking interactions with aromatic residues in biological targets.

In the realm of drug discovery, the synthesis and optimization of novel carbamate compounds have been extensively studied due to their broad spectrum of biological activities. The structural features of Benzyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate align well with current trends in medicinal chemistry, where multi-target interactions are sought after for their synergistic effects. For example, recent research has demonstrated that compounds with similar structural motifs exhibit anti-inflammatory and anti-proliferative properties by modulating multiple signaling pathways simultaneously.

The pharmacokinetic profile of this compound is another area of interest. Studies have shown that modifications at the nitrogen atom can significantly influence absorption, distribution, metabolism, and excretion (ADME) properties. The benzyl group in particular is known to enhance oral bioavailability by improving lipid solubility while minimizing susceptibility to enzymatic degradation. These factors make Benzyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate an attractive candidate for further preclinical development.

Advances in synthetic methodologies have also facilitated the exploration of derivatives based on this core structure. Techniques such as palladium-catalyzed cross-coupling reactions have enabled efficient construction of complex aromatic systems like those found in this compound. These methods allow for rapid diversification of the chemical library, enabling high-throughput screening for biologically active molecules.

The potential therapeutic applications of Benzyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate are diverse. Preliminary investigations suggest that it may exhibit efficacy against neurological disorders by interacting with neurotransmitter receptors. Additionally, its structural similarity to known kinase inhibitors positions it as a candidate for anticancer therapies targeting aberrant signaling pathways in tumor cells. The compound's ability to modulate multiple targets also makes it suitable for treating complex diseases where multifactorial mechanisms are involved.

In conclusion, Benzyl N-(3,4-dimethylphenyl)-N-{2-(prop-2-en-1-yloxy)phenylmethyl}carbamate (CAS No. 2680674-72-8) represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential biological activities. Its molecular design incorporates elements that enhance both pharmacokinetic properties and binding affinity to biological targets. As research continues in this area, further optimization and exploration of derivatives will likely uncover new therapeutic applications and reinforce its importance in drug development efforts.